Cas no 1798520-53-2 (1,4-Benzodioxin-2-carboxamide, 2,3-dihydro-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-)

• Product Name: 1,4-Benzodioxin-2-carboxamide, 2,3-dihydro-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-
• CAS No: 1798520-53-2
• MF: C₁₉H₁₆N₂O₃S
• MW: 352.406943321228
• CID: 5375900
• Update Time: 2025-06-08

1,4-Benzodioxin-2-carboxamide, 2,3-dihydro-N-[[5-(3-thienyl)-3-pyridinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-carboxamide, 2,3-dihydro-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-

• Inchi： 1S/C19H16N2O3S/c22-19(18-11-23-16-3-1-2-4-17(16)24-18)21-9-13-7-15(10-20-8-13)14-5-6-25-12-14/h1-8,10,12,18H,9,11H2,(H,21,22)
• InChI Key： SNUWZZJWLVJAQO-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OCC1C(NCC1=CC(C2C=CSC=2)=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1,4-Benzodioxin-2-carboxamide, 2,3-dihydro-N-[[5-(3-thienyl)-3-pyridinyl]methyl]-

Comprehensive Overview of 1,4-Benzodioxin-2-carboxamide, 2,3-dihydro-N-[[5-(3-thienyl)-3-pyridinyl]methyl]- (CAS No. 1798520-53-2)

The compound 1,4-Benzodioxin-2-carboxamide, 2,3-dihydro-N-[[5-(3-thienyl)-3-pyridinyl]methyl]- (CAS No. 1798520-53-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a benzodioxin core with a thienylpyridine substituent, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutics targeting neurological and inflammatory conditions.

In recent years, the demand for heterocyclic compounds like 1,4-Benzodioxin-2-carboxamide has surged due to their versatility in medicinal chemistry. The integration of a thienyl group and a pyridine moiety enhances its binding affinity to biological targets, a feature highly sought after in the development of kinase inhibitors and GPCR modulators. This aligns with the growing trend of precision medicine, where researchers focus on tailored molecular designs to address specific disease pathways.

The synthesis of CAS No. 1798520-53-2 involves multi-step organic reactions, including condensation and functional group transformations. Its benzodioxin backbone provides stability, while the thienylpyridine side chain introduces electronic diversity, making it a valuable intermediate in combinatorial chemistry. Laboratories specializing in high-throughput screening often utilize such compounds to identify potential lead molecules for further optimization.

From an industrial perspective, 1,4-Benzodioxin-2-carboxamide derivatives are explored for their potential in green chemistry applications. The push for sustainable synthesis methods has led to innovations in catalytic processes that minimize waste and energy consumption. This compound’s structural features, such as its biodegradable fragments, align with the principles of eco-friendly chemical production, a topic increasingly relevant in corporate sustainability reports.

Another area of interest is the compound’s role in neuropharmacology. Early-stage studies suggest that its 2,3-dihydro-N-[[5-(3-thienyl)-3-pyridinyl]methyl]- variant may interact with neurotransmitter receptors, offering avenues for treating disorders like anxiety and depression. This has sparked discussions in online forums and academic circles, particularly among those searching for next-generation CNS drugs or non-opioid analgesics.

Analytical characterization of CAS No. 1798520-53-2 typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and confirm structural integrity, critical for reproducibility in research. The compound’s chromatographic behavior and spectral fingerprints are well-documented, aiding in its identification and quality control across supply chains.

In summary, 1,4-Benzodioxin-2-carboxamide, 2,3-dihydro-N-[[5-(3-thienyl)-3-pyridinyl]methyl]- represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to sustainable manufacturing—highlight its relevance in addressing contemporary scientific challenges. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point in both academic and industrial research.